Cas no 384849-12-1 (4-acetyl-N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}benzamide)

• Product Name: 4-acetyl-N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}benzamide
• CAS No: 384849-12-1
• MF: C₁₉H₁₈N₄O₄S₂
• MW: 430.500621318817
• CID: 5446504
• PubChem ID: 16800319
• Update Time: 2025-06-15

4-acetyl-N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• VU0507462-1
• SR-01000024581-1
• AKOS024479587
• 4-acetyl-N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}benzamide
• 4-acetyl-N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)benzamide
• F3016-0006
• 4-acetyl-N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]benzamide
• 384849-12-1
• SR-01000024581
• 4-Acetyl-N-[4-[[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]sulfonyl]phenyl]benzamide

• Inchi： 1S/C19H18N4O4S2/c1-3-17-21-22-19(28-17)23-29(26,27)16-10-8-15(9-11-16)20-18(25)14-6-4-13(5-7-14)12(2)24/h4-11H,3H2,1-2H3,(H,20,25)(H,22,23)
• InChI Key： UQTBKLIBHCFGAP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NN=C(CC)S2)(=O)=O)C=C1)(=O)C1=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 430.07694742g/mol
• Monoisotopic Mass: 430.07694742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.25±0.50(Predicted)

Additional information on 4-acetyl-N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}benzamide

Comprehensive Overview of 4-acetyl-N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}benzamide (CAS No. 384849-12-1)

4-acetyl-N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}benzamide (CAS No. 384849-12-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including an acetyl moiety, a thiadiazole ring, and a sulfamoyl linkage, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

The structural complexity of 4-acetyl-N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}benzamide offers a versatile scaffold for medicinal chemistry. Its thiadiazole core is known for its bioisosteric properties, often serving as a replacement for other heterocycles to enhance metabolic stability or bioavailability. This characteristic is highly relevant in the context of drug design, where improving pharmacokinetic profiles is a priority. Additionally, the compound's sulfamoyl group is frequently associated with inhibitory activity against enzymes like carbonic anhydrases, a hot topic in oncology and neurology research.

In recent years, the scientific community has explored the role of thiadiazole derivatives in addressing antibiotic resistance, a global health crisis. While 4-acetyl-N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}benzamide is not yet widely studied in this context, its structural analogs have demonstrated promising antimicrobial properties. This connection positions the compound as a potential candidate for future anti-infective drug development, especially as researchers seek novel mechanisms to combat multidrug-resistant pathogens.

From a synthetic chemistry perspective, the preparation of 4-acetyl-N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}benzamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for preclinical studies. The compound's CAS No. 384849-12-1 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing among researchers. This is particularly valuable in the era of open science and big data, where accessible chemical information accelerates innovation.

Beyond its pharmaceutical potential, 4-acetyl-N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}benzamide has also piqued interest in materials science. The thiadiazole ring's electron-deficient nature makes it a candidate for designing organic semiconductors or photovoltaic materials. As the world shifts toward renewable energy, such applications could contribute to advancements in sustainable technology, aligning with the United Nations' Sustainable Development Goals (SDGs).

In summary, 4-acetyl-N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}benzamide (CAS No. 384849-12-1) represents a multifaceted compound with broad implications across drug discovery, materials science, and biochemical research. Its structural features and functional groups offer numerous opportunities for innovation, making it a compelling subject for further investigation. As scientific inquiry continues to evolve, this compound may unlock new possibilities in addressing some of today's most pressing challenges, from healthcare to energy sustainability.